Aryl-phosphine Ligands

  • 5-(Dicyclohexylphosphino)-1',3',5'-triphenyl-[1,4']-bi-...
    • Cat. No.:
    • B1424315
    • CAS No.:
    • 1021176-69-1
    • Molecular Formula:
    • C36H39N4P
    • Molecular Weight:
    • 558.7 g/mol
    Description
    5-(Dicyclohexylphosphino)-1',3',5'-triphenyl-[1,4']-bi-1H-pyrazole is a useful research compound. Its molecular formula is C36H39N4P and its molecular weight is 558.7 g/mol. The purity is usually 95%. BenchChe...
  • 2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide
    • Cat. No.:
    • B086201
    • CAS No.:
    • 13291-46-8
    • Molecular Formula:
    • C18H15O3P
    • Molecular Weight:
    • 310.3 g/mol
    Description
    2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide is a useful research compound. Its molecular formula is C18H15O3P and its molecular weight is 310.3 g/mol. The purity is usually 95%. The exact mass of the compound...
  • Xantphos
    • Cat. No.:
    • B1684198
    • CAS No.:
    • 161265-03-8
    • Molecular Formula:
    • C39H32OP2
    • Molecular Weight:
    • 578.6 g/mol
    Description
    1,1'-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenyl-phosphine is an organophosphorus compound derived from the heterocycle xanthene. It is used as a bidentate ligand and is noteworthy for having a particula...
  • 2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
    • Cat. No.:
    • B1301958
    • CAS No.:
    • 213697-53-1
    • Molecular Formula:
    • C26H36NP
    • Molecular Weight:
    • 393.5 g/mol
    Description
    2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl is a useful research compound. Its molecular formula is C26H36NP and its molecular weight is 393.5 g/mol. The purity is usually 95%. The exact mass of the...
  • 2-(Dicyclohexylphosphino)biphenyl
    • Cat. No.:
    • B1301957
    • CAS No.:
    • 247940-06-3
    • Molecular Formula:
    • C24H31P
    • Molecular Weight:
    • 350.5 g/mol
    Description
    CyJohnPhos [(2-Biphenyl)dicyclohexylphosphine] is an air-stable, bulky and electron-rich monodentate biarylphosphine ligand developed by the Buchwald group to enhance the reactivity of palladium catalysis during...
  • Dicyclohexyl(2,4,6-triisopropylphenyl)phosphine
    • Cat. No.:
    • B1311707
    • CAS No.:
    • 303111-96-8
    • Molecular Formula:
    • C27H45P
    • Molecular Weight:
    • 400.6 g/mol
    Description
    Dicyclohexyl(2,4,6-triisopropylphenyl)phosphine is a useful research compound. Its molecular formula is C27H45P and its molecular weight is 400.6 g/mol. The purity is usually 95%. BenchChem offers high-quality...
  • Diphenyl(2-mercaptoethyl)phosphine
    • Cat. No.:
    • B120639
    • CAS No.:
    • 3190-79-2
    • Molecular Formula:
    • C14H15PS
    • Molecular Weight:
    • 246.31 g/mol
    Description
    Diphenyl(2-mercaptoethyl)phosphine, also known as Diphenyl(2-mercaptoethyl)phosphine, is a useful research compound. Its molecular formula is C14H15PS and its molecular weight is 246.31 g/mol. The purity is us...
  • Diphenyl(pentafluorophenyl)phosphine
    • Cat. No.:
    • B1296587
    • CAS No.:
    • 5525-95-1
    • Molecular Formula:
    • C18H10F5P
    • Molecular Weight:
    • 352.2 g/mol
    Description
    Diphenyl(pentafluorophenyl)phosphine is a useful research compound. Its molecular formula is C18H10F5P and its molecular weight is 352.2 g/mol. The purity is usually 95%. The exact mass of the compound (Pentaf...
  • Dicyclohexylphenylphosphine
    • Cat. No.:
    • B1293621
    • CAS No.:
    • 6476-37-5
    • Molecular Formula:
    • C18H27P
    • Molecular Weight:
    • 274.4 g/mol
    Description
    Dicyclohexylphenylphosphine is a useful research compound. Its molecular formula is C18H27P and its molecular weight is 274.4 g/mol. The purity is usually 95%. The exact mass of the compound Dicyclohexylphenyl...
  • RuPhos
    • Cat. No.:
    • B129950
    • CAS No.:
    • 787618-22-8
    • Molecular Formula:
    • C30H43O2P
    • Molecular Weight:
    • 466.6 g/mol
    Description
    2-(Dicyclohexylphosphino)-2',6'-di-isopropoxy-1,1'-biphenyl (RuPhos) is commonly used as a ligand in palladium-mediated Suzuki cross-coupling reactions.